Cas no 2305079-29-0 (5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 2305079-29-0
• MF: C₁₀H₁₃ClIN
• MW: 309.574393987656
• MDL: MFCD31693582
• CID: 4778181
• Update Time: 2026-02-27

5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride
• SB35665
• 5-Iodo-3,3-dimethylindoline hydrochloride

• MDL： MFCD31693582
• Inchi： 1S/C10H12IN.ClH/c1-10(2)6-12-9-4-3-7(11)5-8(9)10;/h3-5,12H,6H2,1-2H3;1H
• InChI Key： ZZIGQSQKJHBQHT-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C)(C)CN2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Topological Polar Surface Area: 12

Additional information on 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride

Introduction to 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 2305079-29-0)

5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride, with the CAS number 2305079-29-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, which is well-known for its diverse biological activities and pharmacological properties. The presence of an iodine substituent at the 5-position and a dimethyl group at the 3-position enhances its utility in synthetic chemistry and drug development.

The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for various biochemical assays and pharmaceutical formulations. The indole core structure is a common motif in many bioactive molecules, including natural products and synthetic drugs. Its aromatic system provides a stable scaffold for further functionalization, enabling the design of novel compounds with tailored biological effects.

In recent years, there has been growing interest in indole derivatives due to their potential applications in treating various diseases. 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has been explored as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in cancer progression, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a building block for small-molecule drugs. The iodine atom at the 5-position allows for easy coupling via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in drug discovery. These reactions enable the introduction of diverse functional groups, expanding the chemical space for drug design.

Recent studies have highlighted the importance of 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By targeting these kinases, researchers aim to disrupt abnormal signaling networks that drive tumor growth. The indole derivative has shown promise in preclinical studies as a scaffold for kinase inhibitors due to its ability to modulate enzyme activity effectively.

The dimethyl group at the 3-position of the indole ring contributes to the compound's stability and bioavailability. This structural feature helps in reducing metabolic degradation, allowing the molecule to exert its pharmacological effects for a longer duration. Additionally, the hydrochloride salt form enhances its pharmacokinetic properties by improving absorption and distribution within the body.

In academic research, 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has been used to explore novel synthetic methodologies and reaction pathways. Its versatility as a starting material has enabled chemists to develop innovative synthetic strategies that could be applied to other complex molecules. These advancements not only contribute to the field of organic chemistry but also provide valuable tools for drug discovery efforts.

The pharmaceutical industry has taken notice of the potential of this compound due to its structural similarity to known bioactive agents. Companies are investing in research to optimize its properties further and explore new therapeutic applications. The ability to modify its structure while retaining its core pharmacophore offers a strategic advantage in developing next-generation drugs.

Moreover, 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has found applications beyond oncology. Researchers are investigating its role in treating inflammatory diseases by targeting specific molecular pathways involved in inflammation. The compound's ability to interact with biological targets suggests that it could be repurposed for other therapeutic areas with further study.

The synthesis of 5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride involves multi-step organic reactions that highlight modern synthetic techniques. Advanced catalytic systems and green chemistry principles have been employed to improve yield and reduce environmental impact. These efforts align with global trends toward sustainable drug manufacturing practices.

In conclusion,5-Iodo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 2305079-29-0) is a versatile and valuable compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,5-Iodo-3,3-dimethyl -2 , -dihydro -1 H -indole hydrochloride is poised to play an increasingly important role in addressing unmet medical needs.